Cas no 2085690-78-2 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N2,N5-dimethyl-1H-pyrrole-2,5-disulfonamide)

• Product Name: 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N2,N5-dimethyl-1H-pyrrole-2,5-disulfonamide
• CAS No: 2085690-78-2
• MF: C₁₃H₁₂Cl₂F₃N₃O₄S₂
• MW: 466.283288955688
• CID: 5267542
• Update Time: 2025-10-08

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N2,N5-dimethyl-1H-pyrrole-2,5-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N2,N5-dimethyl-1H-pyrrole-2,5-disulfonamide
• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-2-N,5-N-dimethylpyrrole-2,5-disulfonamide

• Inchi： 1S/C13H12Cl2F3N3O4S2/c1-19-26(22,23)10-3-4-11(27(24,25)20-2)21(10)12-8(14)5-7(6-9(12)15)13(16,17)18/h3-6,19-20H,1-2H3
• InChI Key： LNAGYAIHOGXFFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=CC=C1S(NC)(=O)=O)S(NC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 685
• XLogP3: 3.1
• Topological Polar Surface Area: 114

Additional information on 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N2,N5-dimethyl-1H-pyrrole-2,5-disulfonamide

Introduction to CAS No. 2085690-78-2: 1-[2,6-Dichloro-4-(Trifluoromethyl)Phenyl]-N2,N5-Dimethyl-1H-Pyrrole-2,5-Disulfonamide

The compound with CAS No. 2085690-78-2, known as 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N₂,N₅-dimethyl-1H-pyrrole-2,5-disulfonamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in areas such as agrochemicals and pharmaceuticals, making it a subject of extensive research.

The molecular structure of this compound is characterized by a pyrrole ring substituted with two sulfonamide groups at positions 2 and 5. The phenyl group attached to the pyrrole ring is further substituted with dichloro and trifluoromethyl groups at positions 2 and 4, respectively. These substituents contribute to the compound's stability and bioactivity. The dichloro and trifluoromethyl groups are known to enhance lipophilicity and improve the molecule's ability to interact with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring scalability for industrial applications. The stability of the compound under various environmental conditions has also been thoroughly investigated, confirming its suitability for use in diverse settings.

In terms of applications, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-N₂,N₅-dimethyl-1H-pyrrole-2,5-disulfonamide has shown remarkable potential as a herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective tool for controlling weeds in agricultural settings. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, opening avenues for its use in pharmaceuticals.

The latest research on this compound has focused on its interaction with biological systems. Studies using advanced computational models have revealed that the pyrrole disulfonamide moiety plays a critical role in binding to target proteins. Furthermore, experimental data from in vitro assays confirm its selectivity towards specific enzymes, which is crucial for minimizing off-target effects.

Another area of interest is the environmental impact of this compound. Researchers have conducted extensive biodegradation studies to assess its persistence in soil and water systems. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing concerns about long-term environmental accumulation.

In conclusion, CAS No. 2085690-78-2 represents a cutting-edge chemical entity with multifaceted applications. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable asset in both agricultural and pharmaceutical industries. Continued research will undoubtedly uncover further potential uses and optimize its performance in various contexts.